Cas no 1202996-14-2 (5-Methyl-2-(piperazin-1-YL)-6H-1,3,4-thiadiazine)

• Product Name: 5-Methyl-2-(piperazin-1-YL)-6H-1,3,4-thiadiazine
• CAS No: 1202996-14-2
• MF: C₈H₁₄N₄S
• MW: 198.288559436798
• MDL: MFCD18459108
• CID: 5215983
• PubChem ID: 45496774
• Update Time: 2025-06-22

5-Methyl-2-(piperazin-1-YL)-6H-1,3,4-thiadiazine Chemical and Physical Properties

Names and Identifiers

• 5-METHYL-2-(PIPERAZIN-1-YL)-6H-1,3,4-THIADIAZINE
• 6H-1,3,4-Thiadiazine, 5-methyl-2-(1-piperazinyl)-
• 5-Methyl-2-(piperazin-1-YL)-6H-1,3,4-thiadiazine

• MDL： MFCD18459108
• Inchi： 1S/C8H14N4S/c1-7-6-13-8(11-10-7)12-4-2-9-3-5-12/h9H,2-6H2,1H3
• InChI Key： UMFZOJLAVOSHQH-UHFFFAOYSA-N
• SMILES： S1CC(C)=NN=C1N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 243
• XLogP3: 0
• Topological Polar Surface Area: 65.3

Additional information on 5-Methyl-2-(piperazin-1-YL)-6H-1,3,4-thiadiazine

Introduction to 5-Methyl-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine (CAS No. 1202996-14-2)

5-Methyl-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine, with the CAS number 1202996-14-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,3,4-thiadiazines and is characterized by its unique structural features, including a piperazine moiety and a methyl group. These structural elements contribute to its potential biological activities and pharmacological properties.

The piperazine moiety in 5-Methyl-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine is a key functional group that has been extensively studied for its role in enhancing the solubility and bioavailability of various compounds. Piperazine derivatives are known for their ability to modulate the activity of neurotransmitter receptors and ion channels, making them valuable candidates for the development of new therapeutic agents.

The methyl group in this compound adds further complexity to its structure and can influence its pharmacokinetic properties. Methyl groups are often used in drug design to improve the lipophilicity and metabolic stability of molecules, which can enhance their oral bioavailability and reduce their susceptibility to metabolic degradation.

Recent research has focused on the potential applications of 5-Methyl-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine in various therapeutic areas. Studies have shown that this compound exhibits promising antimicrobial properties, particularly against Gram-positive bacteria. The unique combination of the thiadiazine ring and the piperazine moiety may contribute to its ability to disrupt bacterial cell walls and inhibit essential enzymatic processes.

In addition to its antimicrobial activity, 5-Methyl-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine has also been investigated for its antiproliferative effects. Preclinical studies have demonstrated that this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. The mechanism of action is thought to involve the modulation of key proteins such as kinases and transcription factors.

The pharmacokinetic properties of 5-Methyl-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine have been studied using various in vitro and in vivo models. Results indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and exhibits good tissue distribution. The compound is metabolized primarily by hepatic enzymes, with a moderate half-life that allows for sustained therapeutic effects.

To further understand the biological activities of 5-Methyl-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine, researchers have conducted extensive structure-activity relationship (SAR) studies. These studies have identified key structural modifications that can enhance or modulate the compound's biological properties. For example, substituting different functional groups on the thiadiazine ring or the piperazine moiety can lead to improved potency or selectivity against specific targets.

The safety profile of 5-Methyl-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 5-Methyl-2-(piperazin-1-yl)-6H-1,3,4-thiadiazine (CAS No. 1202996-14-2) represents a promising lead compound for the development of new therapeutic agents. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as antimicrobial therapy and cancer treatment. Ongoing studies continue to explore its potential applications and optimize its therapeutic profile.